N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide

• Molecular Formula: C15H17NO3S
• Molecular Weight: 291.4 g/mol
• IUPAC Name: N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide
• InChI: InChI=1S/C15H17NO3S/c1-2-18-12-6-3-4-7-13(12)19-10-9-16-15(17)14-8-5-11-20-14/h3-8,11H,2,9-10H2,1H3,(H,16,17)
• InChI Key: HIPDYHMVCYQJSX-UHFFFAOYSA-N
• SMILES: CCOC1=CC=CC=C1OCCNC(=O)C2=CC=CS2

Description

N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide, also known as EPTC, is an herbicide that is commonly used in agriculture to control weeds. EPTC belongs to the thiocarbamate family of herbicides and is known for its selective control of grassy weeds.

Mechanism of Action

The mechanism of action of N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide involves the inhibition of the enzyme acetyl-CoA carboxylase (ACC), which is essential for fatty acid synthesis in plants. N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide binds to the ACC enzyme, preventing the enzyme from functioning properly and ultimately leading to the death of the plant.
Biochemical and Physiological Effects:
N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide has been shown to have minimal toxicity to mammals and birds. However, it can be toxic to aquatic organisms if it enters waterways. N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide has also been shown to have some phytotoxicity to certain crops, especially at high application rates.

Advantages and Limitations for Lab Experiments

N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide is a widely used herbicide in agriculture, making it readily available for research purposes. Its selective control of grassy weeds makes it a valuable tool in weed management. However, its potential phytotoxicity to certain crops and its toxicity to aquatic organisms must be considered when conducting experiments.

Future Directions

There are several future directions for research on N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide. One area of interest is the development of new formulations of N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide that are more effective and less toxic to non-target organisms. Another area of interest is the study of N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide's potential use as a fungicide and insecticide. Additionally, the development of new herbicides with different modes of action could help to reduce the potential for weed resistance to N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide.

Synthesis Methods

The synthesis of N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide involves the reaction of 2-ethoxyphenol with ethylene oxide to form 2-(2-ethoxyphenoxy)ethanol. This intermediate is then reacted with thiophosgene to form N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide. The reaction is carried out in the presence of a base and a solvent.

Scientific Research Applications

N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide has been extensively studied for its herbicidal properties. It has been used to control weeds in various crops such as corn, soybeans, and wheat. N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide has also been studied for its potential use as a pre-emergent herbicide in turfgrass management. In addition to its herbicidal properties, N-[2-(2-ethoxyphenoxy)ethyl]thiophene-2-carboxamide has been studied for its potential use as a fungicide and an insecticide.